Cas no 10200-23-4 (5-methyl-6-(propan-2-yl)oxan-2-one, Mixture of diastereomers)

• Product Name: 5-methyl-6-(propan-2-yl)oxan-2-one, Mixture of diastereomers
• CAS No: 10200-23-4
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 4567927
• PubChem ID: 13876854
• Update Time: 2025-08-05

5-methyl-6-(propan-2-yl)oxan-2-one, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 5-methyl-6-(propan-2-yl)oxan-2-one, Mixture of diastereomers

• Inchi： 1S/C9H16O2/c1-6(2)9-7(3)4-5-8(10)11-9/h6-7,9H,4-5H2,1-3H3
• InChI Key： RORYOGLYWSZODQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C(C)C)C(C)CC1

Computed Properties

• Exact Mass: 156.11503g/mol
• Monoisotopic Mass: 156.11503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 156.22g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 5-methyl-6-(propan-2-yl)oxan-2-one, Mixture of diastereomers

Research Brief on 5-methyl-6-(propan-2-yl)oxan-2-one (CAS: 10200-23-4) and Its Diastereomeric Mixtures

In recent years, the compound 5-methyl-6-(propan-2-yl)oxan-2-one (CAS: 10200-23-4), particularly in its diastereomeric mixture form, has garnered significant attention in the chemical, biological, and pharmaceutical research communities. This molecule, characterized by its unique structural features and stereochemical complexity, has been the subject of various studies aimed at exploring its synthesis, biological activity, and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current scientific and industrial relevance.

The synthesis of 5-methyl-6-(propan-2-yl)oxan-2-one and its diastereomers has been a focal point of recent investigations. Advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high stereoselectivity and yield. Notably, a 2023 study published in the Journal of Organic Chemistry demonstrated the efficacy of chiral ruthenium catalysts in producing the desired diastereomers with over 90% enantiomeric excess. These advancements are critical for ensuring the reproducibility and scalability of the compound, which is essential for further pharmacological evaluation.

From a biological perspective, preliminary studies have indicated that 5-methyl-6-(propan-2-yl)oxan-2-one exhibits moderate antimicrobial activity against Gram-positive bacteria, including Staphylococcus aureus. Researchers hypothesize that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, though detailed molecular studies are still underway. Additionally, its diastereomeric mixtures have shown varying degrees of bioactivity, underscoring the importance of stereochemistry in drug design. These findings were highlighted in a recent issue of Bioorganic & Medicinal Chemistry Letters, which emphasized the need for further structure-activity relationship (SAR) studies.

In the pharmaceutical domain, the potential of 5-methyl-6-(propan-2-yl)oxan-2-one as a scaffold for novel therapeutics is being explored. Computational docking studies suggest that the compound may interact with specific protein targets involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. However, challenges such as metabolic stability and bioavailability remain to be addressed. A 2024 review in Current Medicinal Chemistry discussed these hurdles and proposed strategies for optimizing the compound's pharmacokinetic properties through structural modifications.

Industry reports indicate a growing interest in the commercial production of 5-methyl-6-(propan-2-yl)oxan-2-one, driven by its versatile applications in fragrances, agrochemicals, and pharmaceuticals. Several specialty chemical companies have listed the compound in their catalogs, offering both the pure enantiomers and diastereomeric mixtures. Regulatory considerations, including safety assessments and environmental impact, are currently being evaluated to facilitate its broader adoption. The compound's CAS number (10200-23-4) has been increasingly referenced in patent applications, reflecting its rising industrial significance.

In conclusion, 5-methyl-6-(propan-2-yl)oxan-2-one and its diastereomeric mixtures represent a promising area of research with multifaceted applications. Continued efforts in synthetic optimization, biological evaluation, and pharmaceutical development are expected to unlock its full potential. Future research should focus on elucidating its precise mechanisms of action and addressing the existing challenges to pave the way for clinical and industrial utilization.